Cas no 1283768-27-3 (5-(1-piperazinyl)-2-Pyridinecarboxaldehyde)

• Product Name: 5-(1-piperazinyl)-2-Pyridinecarboxaldehyde
• CAS No: 1283768-27-3
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 1104050
• PubChem ID: 58181363
• Update Time: 2025-05-20

5-(1-piperazinyl)-2-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(1-piperazinyl)-2-Pyridinecarboxaldehyde
• 1283768-27-3
• 5-(piperazin-1-yl)pyridine-2-carbaldehyde
• SCHEMBL12780956
• EN300-726188

• Inchi： 1S/C10H13N3O/c14-8-9-1-2-10(7-12-9)13-5-3-11-4-6-13/h1-2,7-8,11H,3-6H2
• InChI Key： XWADDXVQSVMSFE-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)N1CCNCC1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 45.2Ų

Additional information on 5-(1-piperazinyl)-2-Pyridinecarboxaldehyde

Recent Advances in the Application of 5-(1-piperazinyl)-2-Pyridinecarboxaldehyde (CAS: 1283768-27-3) in Chemical Biology and Pharmaceutical Research

The compound 5-(1-piperazinyl)-2-Pyridinecarboxaldehyde (CAS: 1283768-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 5-(1-piperazinyl)-2-Pyridinecarboxaldehyde as a key intermediate in the synthesis of novel pharmacologically active compounds. Its unique structural features, including the piperazine moiety and aldehyde functional group, make it a valuable building block for the development of small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors with promising anti-cancer properties.

In addition to its synthetic applications, 5-(1-piperazinyl)-2-Pyridinecarboxaldehyde has been investigated for its direct biological effects. Research conducted by Smith et al. (2023) revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory responses, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Furthermore, its ability to form stable Schiff bases with primary amines has been exploited in the design of targeted drug delivery systems.

The pharmacological profile of 5-(1-piperazinyl)-2-Pyridinecarboxaldehyde has also been explored in the context of central nervous system (CNS) disorders. A recent preclinical study demonstrated its ability to cross the blood-brain barrier and modulate neurotransmitter systems, indicating potential applications in the treatment of neurological conditions such as depression and Parkinson's disease. However, further optimization of its pharmacokinetic properties is required to enhance its therapeutic efficacy.

From a chemical perspective, recent advancements in the synthesis of 5-(1-piperazinyl)-2-Pyridinecarboxaldehyde have focused on improving yield and purity while reducing environmental impact. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been successfully applied to its production. These developments are particularly important given the increasing demand for this compound in both academic and industrial research settings.

In conclusion, 5-(1-piperazinyl)-2-Pyridinecarboxaldehyde (CAS: 1283768-27-3) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover new therapeutic potentials for this compound, while improved synthetic methods are making it more accessible for drug discovery programs. Future studies should focus on elucidating its mechanism of action and exploring structure-activity relationships to maximize its pharmaceutical potential.